3-(4-Chlorophenyl)-5-(4-methoxyphenyl)phenol
Description
3-(4-Chlorophenyl)-5-(4-methoxyphenyl)phenol, also known as 4-Chloro-5-Methoxy-2-Propyphenol, is a phenolic compound that has been studied extensively due to its potential applications in scientific research. It is a synthetic compound, which can be synthesized through a variety of methods, including the reaction of 4-chlorophenol with 4-methoxyphenol in the presence of a base. 4-Chloro-5-Methoxy-2-Propyphenol is an important intermediate for the synthesis of various other compounds, and has been studied for its potential applications in fields such as medicine, agriculture, and biotechnology.
Scientific Research Applications
Molecular Docking and Quantum Chemical Calculations
A study by Viji et al. (2020) employed molecular docking and quantum chemical calculations to investigate a compound structurally related to 3-(4-Chlorophenyl)-5-(4-methoxyphenyl)phenol. This research focused on understanding the molecular structure, vibrational spectra, and intramolecular charge transfer of the molecule. It included analyses like natural bond orbital analysis and molecular electrostatic potential, providing insights into the biological effects of such compounds (Viji et al., 2020).
Antioxidant Activities and Structural Analyses
Chen et al. (2020) explored the antioxidant activities of phenolic acids, including structures similar to 3-(4-Chlorophenyl)-5-(4-methoxyphenyl)phenol. The study employed assays to understand the antioxidant potential and utilized density functional theory to compare thermodynamic parameters. This research is significant in understanding the biological activities and potential health benefits of phenolic compounds (Chen et al., 2020).
Synthesis and Copolymerization in Materials Science
Whelpley et al. (2022) investigated the synthesis and styrene copolymerization of phenoxy ring-substituted isopropyl phenylcyanoacrylates, which are structurally related to the target compound. This research is relevant in the field of materials science, particularly in understanding the properties and applications of new polymer materials (Whelpley et al., 2022).
Biodegradability and Environmental Impact
Research by O'Connor and Young (1996) evaluated the biodegradability of phenolic compounds, including those structurally similar to 3-(4-Chlorophenyl)-5-(4-methoxyphenyl)phenol. This study is crucial for understanding the environmental impact and degradation pathways of such compounds under different conditions (O'Connor & Young, 1996).
properties
IUPAC Name |
3-(4-chlorophenyl)-5-(4-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClO2/c1-22-19-8-4-14(5-9-19)16-10-15(11-18(21)12-16)13-2-6-17(20)7-3-13/h2-12,21H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLSNUXLZIKPDGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=CC(=C2)O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)-5-(4-methoxyphenyl)phenol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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